Cas no 1260733-25-2 (1-ethyl-6-methyl-3-{3-[4-(methylsulfanyl)phenyl]-1,2,4-oxadiazol-5-yl}-1,4-dihydroquinolin-4-one)

• Product Name: 1-ethyl-6-methyl-3-{3-[4-(methylsulfanyl)phenyl]-1,2,4-oxadiazol-5-yl}-1,4-dihydroquinolin-4-one
• CAS No: 1260733-25-2
• MF: C₂₁H₁₉N₃O₂S
• MW: 377.459463357925
• CID: 5403223
• Update Time: 2025-10-28

1-ethyl-6-methyl-3-{3-[4-(methylsulfanyl)phenyl]-1,2,4-oxadiazol-5-yl}-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-6-methyl-3-[3-(4-methylsulfanylphenyl)-1,2,4-oxadiazol-5-yl]quinolin-4-one
• 4(1H)-Quinolinone, 1-ethyl-6-methyl-3-[3-[4-(methylthio)phenyl]-1,2,4-oxadiazol-5-yl]-
• 1-ethyl-6-methyl-3-{3-[4-(methylsulfanyl)phenyl]-1,2,4-oxadiazol-5-yl}-1,4-dihydroquinolin-4-one

• Inchi： 1S/C21H19N3O2S/c1-4-24-12-17(19(25)16-11-13(2)5-10-18(16)24)21-22-20(23-26-21)14-6-8-15(27-3)9-7-14/h5-12H,4H2,1-3H3
• InChI Key： XVPMBYFEQFSWBC-UHFFFAOYSA-N
• SMILES： N1(CC)C2=C(C=C(C)C=C2)C(=O)C(C2ON=C(C3=CC=C(SC)C=C3)N=2)=C1

Additional information on 1-ethyl-6-methyl-3-{3-[4-(methylsulfanyl)phenyl]-1,2,4-oxadiazol-5-yl}-1,4-dihydroquinolin-4-one

Introduction to 1-ethyl-6-methyl-3-{3-[4-(methylsulfanyl)phenyl]-1,2,4-oxadiazol-5-yl}-1,4-dihydroquinolin-4-one and Its Significance in Modern Chemical Biology

1-ethyl-6-methyl-3-{3-[4-(methylsulfanyl)phenyl]-1,2,4-oxadiazol-5-yl}-1,4-dihydroquinolin-4-one, identified by its CAS number 1260733-25-2, represents a fascinating compound in the realm of chemical biology. This heterocyclic molecule has garnered attention due to its unique structural features and potential applications in pharmaceutical research. The compound’s intricate framework, combining a dihydroquinolinone core with an 1,2,4-oxadiazole moiety linked to a methylsulfanylphenyl group, suggests a rich chemical diversity that could be leveraged for developing novel bioactive molecules.

The 1,4-dihydroquinolin-4-one scaffold is well-known for its presence in various bioactive natural products and synthetic drugs. Its ability to interact with biological targets makes it a valuable building block in medicinal chemistry. In particular, the incorporation of the 1,2,4-oxadiazole ring enhances the compound’s pharmacological potential by introducing additional binding pockets and electronic properties. This structural motif is frequently explored in drug discovery due to its demonstrated ability to modulate enzyme activity and receptor binding.

The presence of the methylsulfanylphenyl substituent further enriches the compound’s chemical space. Sulfur-containing heterocycles are often associated with enhanced metabolic stability and improved bioavailability, making them attractive for drug development. The phenyl ring itself provides a hydrophobic surface that can interact favorably with lipid-rich environments in biological membranes. This feature is particularly relevant for designing molecules that target membrane-bound receptors or enzymes.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of complex molecules like 1-ethyl-6-methyl-3-{3-[4-(methylsulfanyl)phenyl]-1,2,4-oxadiazol-5-yl}-1,4-dihydroquinolin-4-one. Molecular docking studies have shown that this compound can potentially bind to various protein targets, including kinases and transcription factors. These interactions are critical for modulating cellular signaling pathways, which are often dysregulated in diseases such as cancer and inflammation.

In the context of oncology research, the structural features of this compound make it a promising candidate for further investigation. The 1,2,4-oxadiazole moiety has been reported to exhibit inhibitory effects on several kinases involved in tumor growth and progression. Additionally, the quinolinone core is known to possess anti-inflammatory properties by interacting with nuclear factor kappa B (NFκB) signaling pathways. These dual mechanisms suggest that derivatives of this compound could be developed into multitargeted therapies.

The synthesis of 1-ethyl-6-methyl-3-{3-[4-(methylsulfanyl)phenyl]-1,2,4-oxadiazol-5-yl}-1,4-dihydroquinolin-4-one involves multi-step organic transformations that highlight the synthetic versatility of heterocyclic chemistry. Key steps include cyclization reactions to form the dihydroquinolinone and oxadiazole rings, followed by functional group modifications to introduce the ethyl and methylsulfanylphenyl substituents. Advances in green chemistry have also been applied to optimize these synthetic routes, reducing waste and improving yields.

Evaluation of the compound’s pharmacokinetic properties is essential before advancing it into clinical trials. Preliminary studies have indicated favorable solubility profiles and reasonable metabolic stability in vitro. These characteristics are crucial for ensuring that the compound can reach its target sites effectively within an organism. Furthermore, toxicological assessments are underway to evaluate potential side effects and ensure safety for further development.

The integration of machine learning techniques has accelerated the discovery process for compounds like 1-ethyl-6-methyl-3-{3-[4-(methylsulfanyl)phenyl]-1,2,4-oxadiazol-5-y l}-1,4-dihydroquinolin - 4 - one. Predictive models can now rapidly screen large chemical libraries for candidates with desired biological activities based on their structural features. This approach has already led to several high-potency drug candidates entering clinical development pipelines.

Future directions for research on this compound include exploring its interactions with specific disease-relevant targets through structure-based drug design. Additionally, exploring analogues by modifying substituents on the core scaffold could uncover even more potent bioactivities or improved pharmacokinetic profiles. Collaborative efforts between synthetic chemists and biologists will be crucial in translating these findings into tangible therapeutic benefits.

In conclusion, 1 - ethyl - 6 - methyl - 3 - { 3 - [ 4 - ( methylsulfanyl ) phenyl ] - 1 , 2 , 4 - ox adiaz ol - 5 - yl } - 1 , 4 - dihydroquinolin - 4 - one represents a promising entity in chemical biology with significant potential for drug discovery applications. Its unique structural composition and demonstrated interactions with key biological targets position it as a valuable scaffold for developing novel therapeutics against various diseases.